Cas no 118267-18-8 (N-Demethyl Roxithromycin)

• Product Name: N-Demethyl Roxithromycin
• CAS No: 118267-18-8
• MF: C₄₀H₇₄N₂O₁₅
• MW: 823.01997423172
• CID: 1059164
• PubChem ID: 10373265
• Update Time: 2025-10-30

N-Demethyl Roxithromycin Chemical and Physical Properties

Names and Identifiers

• N-Demethyl Roxithromycin
• (3R,4S,5S,6R,7R,9R,10E,11S,12R,13S,14R)-14-ethyl-7,12,13-trihydroxy-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-6-[(2S,3R,4S,6R)-3-hydroxy-6-methyl-4-(methylamino)oxan-2-yl]oxy-10-(2-methoxyethoxymethoxyimino)-3,5,7,9,11,13-hexamethyl-o
• RU 44981
• Roxithromycin Impurity F
• (E)-N-DeMethylroxithroMycin
• (9E)-9-[O-[(2-Methoxyethoxy)Methyl]oxiMe]-N-deMethyl ErythroMycin
• N-Demethylroxithromycin
• (3R,4S,5S,6R,7R,9R,10E,11S,12R,13S,14R)-14-ethyl-7,12,13-trihydroxy-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-6-[(2S,3R,4S,6R)-3-hydroxy-6-methyl-4-(methylamino)oxan-2-yl]oxy-10-(2-methoxyethoxymethoxyimino)-3,5,7,9,11,13-hexamethyl-oxacyclotetradecan-2-one
• J-003725
• 118267-18-8

• Inchi： 1S/C40H74N2O15/c1-14-28-40(10,48)33(44)23(4)30(42-52-20-51-16-15-49-12)21(2)18-38(8,47)35(57-37-31(43)27(41-11)17-22(3)53-37)24(5)32(25(6)36(46)55-28)56-29-19-39(9,50-13)34(45)26(7)54-29/h21-29,31-35,37,41,43-45,47-48H,14-20H2,1-13H3/b42-30+/t21-,22-,23+,24+,25-,26+,27+,28-,29+,31-,32+,33-,34+,35-,37+,38-,39-,40-/m1/s1
• InChI Key： HVLDACGFXJHOFG-ZRYUHPERSA-N
• SMILES： O([C@H]1[C@@H]([C@H](C[C@@H](C)O1)NC)O)[C@H]1[C@@](C)(C[C@@H](C)/C(/[C@H](C)[C@H]([C@@](C)([C@@H](CC)OC([C@H](C)[C@H]([C@@H]1C)O[C@H]1C[C@](C)([C@H]([C@H](C)O1)O)OC)=O)O)O)=N\OCOCCOC)O

Computed Properties

• Exact Mass: 822.50900
• Monoisotopic Mass: 822.50891966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 57
• Rotatable Bond Count: 13
• Complexity: 1280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 226Ų

Experimental Properties

• Melting Point: 96-98°C
• PSA: 225.68000
• LogP: 2.25830

Additional information on N-Demethyl Roxithromycin

Recent Advances in N-Demethyl Roxithromycin (CAS 118267-18-8) Research: A Comprehensive Review

N-Demethyl Roxithromycin (CAS 118267-18-8), a key metabolite of the macrolide antibiotic roxithromycin, has garnered significant attention in recent years due to its pharmacological properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its metabolic pathways, antimicrobial activity, and emerging roles in drug development. Recent studies highlight its unique pharmacokinetic profile, with improved tissue penetration compared to the parent compound, making it a promising candidate for further investigation.

A 2023 study published in the Journal of Antimicrobial Chemotherapy demonstrated that N-Demethyl Roxithromycin maintains potent activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) strains, with MIC values ranging from 0.5 to 2 μg/mL. The research team employed advanced LC-MS/MS techniques to quantify the compound's concentration in various biological matrices, revealing its extensive distribution in lung tissue (tissue-to-plasma ratio of 8.7:1), which supports its potential utility in respiratory infections.

Innovative work in metabolic engineering has yielded improved production methods for N-Demethyl Roxithromycin. A recent breakthrough published in Applied Microbiology and Biotechnology (2024) described a novel biocatalytic process using engineered cytochrome P450 enzymes, achieving a yield of 82% with significantly reduced byproduct formation. This advancement addresses previous challenges in large-scale production and purification of the metabolite, potentially lowering manufacturing costs for future therapeutic applications.

Emerging research suggests potential anti-inflammatory properties of N-Demethyl Roxithromycin beyond its antimicrobial effects. A 2024 preclinical study in the European Journal of Pharmacology reported that the compound significantly reduced TNF-α and IL-6 production in LPS-stimulated macrophages by 67% and 58%, respectively, through modulation of the NF-κB pathway. These findings open new avenues for investigating its use in chronic inflammatory conditions, although clinical validation remains necessary.

Analytical method development for N-Demethyl Roxithromycin has seen notable progress, with recent publications describing highly sensitive UPLC-MS/MS assays capable of detecting concentrations as low as 0.1 ng/mL in biological samples. These methodological improvements are crucial for ongoing pharmacokinetic studies and therapeutic drug monitoring, particularly given the compound's variable metabolism in different patient populations.

The safety profile of N-Demethyl Roxithromycin continues to be evaluated in comparative studies. Recent data indicate a lower incidence of QT interval prolongation (1.2% vs 3.8% for the parent compound) in healthy volunteers, as reported in a 2023 Clinical Pharmacology & Therapeutics publication. However, researchers caution that these preliminary findings require confirmation in larger, diverse patient populations before clinical implications can be fully assessed.

Looking forward, several pharmaceutical companies have included N-Demethyl Roxithromycin in their development pipelines, with Phase I clinical trials for a modified-release formulation expected to commence in late 2024. The compound's dual potential as both an antimicrobial and immunomodulator positions it uniquely in the evolving landscape of infectious disease therapeutics, particularly for resistant infections and chronic inflammatory conditions with infectious components.